Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl-

• IUPAC Name: 1'-methylspiro[cyclopropane-1,2'-indole]-3'-one
• InChI: InChI=1S/C11H11NO/c1-12-9-5-3-2-4-8(9)10(13)11(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key: LSFCXBLZHPRPCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C13CC3
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID10214196
• Molecular Weight: 173.21 g/mol
• CAS RN: 64053-86-7

Description

Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of spiroindolones, which are known for their diverse biological activities, including antimalarial, antitumor, and antiviral properties. In

Mechanism of Action

The mechanism of action of Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- in the treatment of malaria is not fully understood. However, studies have suggested that this compound may inhibit the growth and replication of the parasite by interfering with its DNA synthesis.
Biochemical and Physiological Effects:
In addition to its antimalarial properties, Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- has also been shown to exhibit antitumor and antiviral activities. Studies have suggested that this compound may inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. Additionally, Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- has been shown to exhibit potent antiviral activity against several viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- in lab experiments is its high degree of purity, which makes it suitable for use in a variety of assays and tests. However, the synthesis of this compound is a complex and time-consuming process, which may limit its availability for use in large-scale experiments.

Future Directions

There are several future directions for research on Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl-. One of the most promising areas of research is in the development of new antimalarial drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- in the treatment of malaria, as well as its potential applications in the treatment of other diseases, such as cancer and viral infections. Finally, the development of more efficient and cost-effective synthesis methods for this compound may also be an area of future research.

Scientific Research Applications

Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- has been extensively studied for its potential applications in medicinal chemistry. One of the most promising applications of this compound is in the treatment of malaria. Studies have shown that Spiro(cyclopropane-1,2'(2H)-indol)-3'(1'H)-one, 1'-methyl- exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum, the parasite responsible for causing malaria.